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Compound of Interest

Compound Name: D-Glucitol dinitrate
CAS No.: 71888-61-4
Cat. No.: B12657316
Get Quote
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1. Medical Application and Therapeutic Use

Isosorbide dinitrate is a medication primarily used for the prevention and treatment of angina
pectoris (chest pain) caused by coronary artery disease. It belongs to a class of drugs known
as nitrates, which act as vasodilators, meaning they widen blood vessels.

Key Therapeutic Actions:

Angina Pectoris: Used for the prevention of ischemic heart pain associated with coronary
insufficiency.[1] It can reduce the frequency, duration, and severity of angina attacks.[1]

o Congestive Heart Failure: It may be used as an adjunct therapy in acute and chronic
congestive heart failure.[1]

o Esophageal Spasms: It is also used to treat esophageal spasms.[2]

2. Mechanism of Action
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The therapeutic effects of isosorbide dinitrate are due to its conversion in the body to nitric
oxide (NO), a potent vasodilator.[3]

o Nitric Oxide Release: Isosorbide dinitrate is metabolized in the liver to its active metabolites,
which then release nitric oxide.[3]

» Activation of Guanylate Cyclase: Nitric oxide activates the enzyme guanylate cyclase in
smooth muscle cells.[2][3]

e Increased cGMP: This leads to an increase in cyclic guanosine 3',5-monophosphate
(cGMP).[2]

e Smooth Muscle Relaxation: The rise in cGMP results in the dephosphorylation of the myosin
light chain in smooth muscle fibers, causing them to relax.[2]

o Vasodilation: The relaxation of vascular smooth muscle leads to the widening of blood
vessels.[2]

This process primarily dilates the veins, which reduces the amount of blood returning to the
heart (preload), and at higher doses, it also dilates arteries, which reduces the pressure the
heart has to pump against (afterload).[4] Both of these effects decrease the workload on the
heart and its oxygen demand.[5]
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Caption: Mechanism of action of Isosorbide Dinitrate.
3. General Principles of Nitration Chemistry (Academic Context)

Nitration is a general class of chemical processes that introduces a nitro group (-NO2) into an
organic compound. In the context of pharmaceutical synthesis, this is often achieved by
reacting an alcohol group with a nitrating agent.

Key Reactants:
e Substrate: An organic molecule containing a hydroxyl (-OH) group.

 Nitrating Agent: Typically a mixture of concentrated nitric acid (HNOs) and sulfuric acid
(H2S0a4). Sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly reactive
nitronium ion (NO2%), which is the electrophile in the reaction.

General Reaction:
R-OH + HNOs (H2S0a catalyst) - R-ONO2z + H20
4. Safety in the Laboratory

The synthesis of nitrated organic compounds is a hazardous undertaking that should only be
performed by trained professionals in a controlled laboratory setting with appropriate safety
measures in place.

Major Hazards:

o Explosion Risk: Organic nitrates can be shock-sensitive and may decompose explosively,
especially if impure or subjected to heat or physical shock.

o Corrosive Reagents: Concentrated nitric and sulfuric acids are highly corrosive and can
cause severe chemical burns upon contact with skin.

e Toxic Fumes: The reaction can produce toxic nitrogen oxide gases.

Essential Safety Precautions:
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o Personal Protective Equipment (PPE): This includes, but is not limited to, a lab coat,
chemical-resistant gloves, and chemical splash goggles. A face shield is often
recommended.

o Fume Hood: All work with concentrated acids and nitrating agents must be conducted in a
certified chemical fume hood to prevent the inhalation of toxic vapors.

o Temperature Control: Nitration reactions are often highly exothermic. The reaction
temperature must be carefully controlled, typically using an ice bath, to prevent runaway
reactions.

o Small-Scale Reactions: Initial syntheses should always be performed on a small scale to
minimize the potential impact of any unforeseen events.

e Proper Quenching and Workup: The reaction must be carefully quenched (neutralized) and
the product isolated using established and validated procedures to ensure stability.

» Blast Shield: A blast shield should be used to protect the researcher from potential
explosions.

Given the significant risks involved, detailed, step-by-step protocols for the synthesis of such
compounds are not shared publicly to prevent misuse by untrained individuals. Academic and
industrial research involving these reactions is conducted under strict safety protocols and
institutional oversight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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